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A new generation of non-fullerene acceptors, exemplified by ITIC-M, is challenging the
dominance of traditional fullerene-based materials like PC71BM in the realm of polymer solar
cells. This guide provides a detailed comparison of their performance, backed by experimental
data, to assist researchers and scientists in materials selection and device optimization.

The landscape of organic photovoltaics is undergoing a significant shift, with non-fullerene
acceptors (NFAs) emerging as strong contenders to the long-reigning fullerene derivatives. At
the heart of this evolution are materials like ITIC-M, which promise higher power conversion
efficiencies (PCE) and greater tunability compared to their predecessors. This comparison
guide delves into the quantitative performance and experimental protocols of polymer solar
cells based on the NFA ITIC-M versus the conventional fullerene acceptor PC71BM,
particularly when paired with the widely used donor polymer PBDB-T.

Performance Showdown: ITIC-M Outshines PC71BM

Experimental data consistently demonstrates the superior performance of ITIC-M-based
devices over those utilizing PC71BM when paired with the same donor polymer. Devices
incorporating ITIC-M have achieved power conversion efficiencies exceeding 11%, a significant
leap from the sub-8% efficiencies often reported for their PC71BM counterparts under similar
conditions.[1][2]

A direct comparison of devices fabricated with the donor polymer PBDB-T highlights this
performance gap. While a PBDB-T:PC71BM blend yields a PCE of 4.5%, the PBDB-T:ITIC-M
system has been shown to reach a remarkable 10.20%.[3][4] This enhancement is largely
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attributed to a simultaneous improvement in all key photovoltaic parameters: open-circuit
voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

Acceptor Donor Jsc

. Voc (V) FF (%) PCE (%)
Material Polymer (mA/cm?)
ITIC-M PBDB-T 0.916 16.88 65.33 10.20
PC71BM PBDB-T 0.82 10.22 53.5 4.5
ITIC-Th* PBDB-T 0.71 9.45 344 3.1

*Table 1: Comparative photovoltaic performance of ITIC-M and PC71BM with the donor
polymer PBDB-T. Data for ITIC-Th, a closely related derivative of ITIC, is included for additional
context and is from a direct comparative study with PC71BM.[3][4]

The higher Voc in ITIC-M devices is a result of its higher-lying Lowest Unoccupied Molecular
Orbital (LUMO) energy level compared to PC71BM.[3] Furthermore, the broader absorption
spectrum of ITIC-M contributes to a greater Jsc, as it can harvest a larger portion of the solar
spectrum.[2] The improved fill factor suggests more efficient charge extraction and reduced
recombination losses within the ITIC-M-based devices.

Experimental Pathways: From Substrate to Solar
Cell

The fabrication and characterization of these polymer solar cells follow a meticulous multi-step
process. The following protocols provide a detailed methodology for creating and evaluating
inverted-structure devices, a common architecture for high-performance cells.

Device Fabrication Protocol

o Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially
cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The
substrates are then dried with nitrogen gas and treated with UV-ozone for a set duration to
enhance the surface wettability.
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e Hole Transport Layer (HTL) Deposition: A solution of poly(3,4-
ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS) is spin-coated onto the
cleaned ITO substrates. This is followed by annealing at a specific temperature in air to form
a uniform hole transport layer. For an inverted structure, an electron transport layer like zinc
oxide (ZnO) would be deposited first.

o Active Layer Preparation and Deposition:

o Solution Preparation: The donor polymer (e.g., PBDB-T) and the acceptor (ITIC-M or
PC71BM) are dissolved in a suitable solvent like chlorobenzene, often with a processing
additive such as 1,8-diiodooctane (DIO), at a specific weight ratio (e.g., 1:1 for PBDB-
T:ITIC-M). The solution is typically stirred overnight at an elevated temperature to ensure
complete dissolution.

o Spin-Coating: The prepared active layer solution is then spin-coated onto the HTL-covered
substrate inside a nitrogen-filled glovebox. The spin-coating speed and duration are critical
parameters that control the thickness and morphology of the active layer. For instance, a
PBDB-T:ITIC-M solution may be spun at 1900 rpm for 60 seconds.[4]

o Annealing: After spin-coating, the film is thermally annealed at a specific temperature (e.qg.,
100°C for 10 minutes for PBDB-T:ITIC-M) to optimize the nanoscale morphology for
efficient charge separation and transport.[4]

» Cathode/Anode Deposition: Finally, a top electrode, typically consisting of a thin layer of a
low work function metal (like calcium or lithium fluoride) followed by a thicker layer of
aluminum or silver, is deposited via thermal evaporation under high vacuum. For an inverted
structure, a high work function metal oxide (like MoO3) followed by a metal is used as the
anode.

Characterization Protocol

o Current Density-Voltage (J-V) Measurement: The primary characterization technique is the
measurement of the J-V curve under simulated solar illumination (AM 1.5G, 100 mW/cm?). A
source measure unit is used to apply a voltage sweep to the device and measure the
corresponding current.

o Parameter Extraction: From the J-V curve, the key performance parameters are extracted:
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o Open-Circuit Voltage (Voc): The voltage at which the current is zero.
o Short-Circuit Current Density (Jsc): The current density at zero voltage.

o Fill Factor (FF): A measure of the "squareness"” of the J-V curve, calculated as the ratio of
the maximum power output to the product of Voc and Jsc.

o Power Conversion Efficiency (PCE): The overall efficiency of the device, calculated as the
ratio of the maximum power output to the incident light power.

» External Quantum Efficiency (EQE) Measurement: EQE, also known as incident photon-to-
current conversion efficiency (IPCE), measures the ratio of the number of charge carriers
collected by the solar cell to the number of incident photons of a given energy. This provides
insight into how effectively the device converts photons of different wavelengths into
electrical current.

Visualizing the Process and Logic

To better understand the workflow and the fundamental processes within a polymer solar cell,
the following diagrams are provided.
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Figure 1: General workflow for the fabrication and characterization of polymer solar cells.
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Figure 2: Key photophysical processes occurring within a polymer solar cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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